Cas no 1805563-47-6 (Ethyl 2-chloro-3-cyano-4-mercaptobenzoate)

• Product Name: Ethyl 2-chloro-3-cyano-4-mercaptobenzoate
• CAS No: 1805563-47-6
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4947740
• Update Time: 2025-10-28

Ethyl 2-chloro-3-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-4-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)6-3-4-8(15)7(5-12)9(6)11/h3-4,15H,2H2,1H3
• InChI Key： GGXYLZRAUDYSON-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-chloro-3-cyano-4-mercaptobenzoate

Ethyl 2-chloro-3-cyano-4-mercaptobenzoate (CAS No. 1805563-47-6): A Versatile Chemical Intermediate for Modern Applications

Ethyl 2-chloro-3-cyano-4-mercaptobenzoate (CAS No. 1805563-47-6) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a chloro, cyano, and mercapto functional group on its benzoate core, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it valuable for designing novel compounds with potential applications in drug discovery and crop protection.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like Ethyl 2-chloro-3-cyano-4-mercaptobenzoate at the forefront of synthetic chemistry. Researchers are particularly interested in its multifunctional reactivity, which allows for diverse transformations including nucleophilic substitutions, cyclizations, and cross-coupling reactions. Recent studies have explored its use in creating heterocyclic compounds with potential biological activities, addressing current challenges in medicinal chemistry.

From a synthetic perspective, CAS 1805563-47-6 offers several advantages. The ethyl ester group provides stability while allowing for easy hydrolysis when needed, the chloro substituent serves as an excellent leaving group for substitution reactions, and the mercapto functionality enables thiol-based coupling strategies. These features make it particularly valuable in the development of small molecule therapeutics, where structural diversity is crucial for optimizing drug properties.

The compound's cyano group has become increasingly important in modern drug design, as it can participate in various transformations or serve as a hydrogen bond acceptor in molecular recognition. This aligns with current pharmaceutical trends focusing on targeted drug delivery and precision medicine. Additionally, the presence of multiple reactive sites makes Ethyl 2-chloro-3-cyano-4-mercaptobenzoate a versatile building block for combinatorial chemistry approaches.

In the agrochemical sector, derivatives of 2-chloro-3-cyano-4-mercaptobenzoate have shown promise in developing new classes of crop protection agents. The compound's structural features may contribute to the creation of molecules with improved pest resistance profiles and environmental compatibility. This addresses current agricultural needs for sustainable crop solutions with reduced ecological impact.

Quality control of Ethyl 2-chloro-3-cyano-4-mercaptobenzoate typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical applications, where even minor impurities can significantly impact downstream processes. The development of robust synthetic routes to this intermediate has been an active area of research, with recent publications focusing on green chemistry approaches to improve yield and reduce waste.

Storage and handling of CAS 1805563-47-6 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. The compound's stability profile makes it suitable for long-term storage when kept in appropriate conditions, an important consideration for industrial applications.

The market for specialized intermediates like Ethyl 2-chloro-3-cyano-4-mercaptobenzoate continues to grow, driven by increasing R&D investment in innovative therapeutics and sustainable agriculture. Custom synthesis services for this compound have expanded to meet the needs of research institutions and pharmaceutical companies worldwide. Recent patent literature reveals ongoing interest in its derivatives for various therapeutic applications, particularly in areas addressing emerging diseases and antibiotic resistance.

For researchers working with 2-chloro-3-cyano-4-mercaptobenzoate derivatives, understanding the compound's reactivity patterns is essential. The chloro and cyano groups participate in diverse transformations, while the mercapto functionality offers unique opportunities for creating sulfur-containing heterocycles. These structural modifications are particularly valuable in developing compounds with improved pharmacokinetic properties and target selectivity.

Future applications of Ethyl 2-chloro-3-cyano-4-mercaptobenzoate may extend beyond pharmaceuticals and agrochemicals. Materials science researchers are exploring its potential in creating functional polymers and advanced materials with specific electronic or mechanical properties. The compound's multiple functional groups could enable the development of novel materials with applications in organic electronics or sensor technologies.

As synthetic methodologies continue to advance, CAS 1805563-47-6 remains an important tool for chemists designing complex molecular architectures. Its balanced reactivity profile and structural features make it particularly valuable in medicinal chemistry and drug discovery programs. The compound's versatility ensures it will remain relevant as new therapeutic targets and agricultural challenges emerge in the coming years.